Cas no 1261955-47-8 (3-(3,5-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3,5-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261955-47-8
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• MDL: MFCD18321427
• CID: 2765865
• PubChem ID: 53227299
• Update Time: 2025-04-21

3-(3,5-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dimethoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321427
• 3-(3,5-DIMETHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3',5'-Dimethoxy-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID20690886
• 1261955-47-8
• 3-(3,5-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• 3-(3,5-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321427
• Inchi： 1S/C16H13F3O4/c1-22-13-6-10(7-14(8-13)23-2)9-3-11(15(20)21)5-12(4-9)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key： IVFJUMXWEIGIDD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1C=C(C=C(C=1)OC)OC)(F)F

Computed Properties

• Exact Mass: 326.07659338Da
• Monoisotopic Mass: 326.07659338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives